Cas no 1423015-43-3 (5-chloro-1,3-dimethylpyridin-2(1H)-one)

• Product Name: 5-chloro-1,3-dimethylpyridin-2(1H)-one
• CAS No: 1423015-43-3
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 6832829
• PubChem ID: 89719872
• Update Time: 2025-03-27

5-chloro-1,3-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1423015-43-3
• SCHEMBL15148291
• DB-196394
• 5-Chloro-1,3-dimethyl-2(1h)-pyridinone
• 5-chloro-1,3-dimethylpyridin-2(1H)-one

• Inchi： 1S/C7H8ClNO/c1-5-3-6(8)4-9(2)7(5)10/h3-4H,1-2H3
• InChI Key： LUPUHDRMJDUOIT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(N(C)C=1)=O

Computed Properties

• Exact Mass: 157.0294416Da
• Monoisotopic Mass: 157.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų